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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of

calcium adipate in various aqueous solutions. Designed for researchers, scientists, and

professionals in drug development, this document synthesizes available data on the solubility

of calcium adipate, outlines experimental methodologies for its determination, and visualizes

the key factors influencing its dissolution.

Introduction to Calcium Adipate
Calcium adipate, the calcium salt of adipic acid, is a white crystalline powder. It finds

applications in the food industry as a stabilizer and in pharmaceuticals as an excipient.[1] Its

solubility is a critical parameter influencing its bioavailability and efficacy in drug formulations,

as well as its functionality in various industrial applications. Understanding the factors that

govern its dissolution in different aqueous environments is therefore of significant scientific and

commercial interest.

Physicochemical Properties
Molecular Formula: C₆H₈CaO₄

Molecular Weight: 184.20 g/mol

Appearance: White crystalline powder
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Solubility of Calcium Adipate
While specific quantitative data on the solubility of calcium adipate across a wide range of

conditions is not extensively documented in readily available literature, the general principles of

solubility for calcium salts of weak acids provide a framework for understanding its behavior.

Solubility in Water
Anecdotal evidence suggests that calcium adipate exhibits retrograde solubility in water,

meaning it is more soluble in cold water than in hot water.[2] This is an uncommon property for

most salts. However, precise quantitative data to construct a solubility curve as a function of

temperature is not currently available in the reviewed literature.

Effect of pH
The solubility of calcium salts of weak acids, such as adipic acid, is highly dependent on the pH

of the solution. Adipate is the conjugate base of a weak acid. In acidic solutions, the adipate

ions (C₆H₈O₄²⁻) will react with hydrogen ions (H⁺) to form adipic acid (C₆H₁₀O₄). This reaction

reduces the concentration of free adipate ions in the solution, shifting the dissolution

equilibrium of calcium adipate to the right, thereby increasing its solubility.

The dissolution equilibrium for calcium adipate is:

Ca(C₆H₈O₄) (s) ⇌ Ca²⁺ (aq) + C₆H₈O₄²⁻ (aq)

In the presence of acid, the following equilibrium also occurs:

C₆H₈O₄²⁻ (aq) + 2H⁺ (aq) ⇌ C₆H₁₀O₄ (aq)

Therefore, it is expected that the solubility of calcium adipate will be significantly higher in

acidic media (lower pH) compared to neutral or alkaline media (higher pH). Studies on other

calcium salts have demonstrated that as pH increases, the solubility of the calcium salt

generally decreases.[1][3][4][5]

Effect of Electrolytes
The presence of other electrolytes in the solution can influence the solubility of calcium
adipate through the common ion effect or by affecting the activity coefficients of the ions.
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Common Ion Effect: If the electrolyte solution contains either calcium ions (Ca²⁺) or adipate

ions (C₆H₈O₄²⁻) from another source, the solubility of calcium adipate is expected to

decrease, according to Le Châtelier's principle.

Ionic Strength: The presence of inert electrolytes (ions other than calcium or adipate) can

affect the ionic strength of the solution. In general, for sparingly soluble salts, an increase in

ionic strength can lead to an increase in solubility due to the stabilization of the dissociated

ions by the ionic atmosphere. The solubility of adipic acid has been shown to vary in the

presence of different electrolytes like NaCl.[6]

Experimental Determination of Solubility
A standardized and detailed experimental protocol specifically for determining the solubility of

calcium adipate is not readily available. However, a general and widely accepted method for

determining the equilibrium solubility of sparingly soluble salts is the shake-flask method. This

method can be adapted for calcium adipate.

Principle
An excess amount of the solid calcium adipate is added to the aqueous solution of interest

(e.g., water at a specific temperature, buffer solution of a specific pH, or an electrolyte solution

of a specific concentration). The mixture is then agitated (e.g., in a shaker bath) at a constant

temperature for a sufficient period to reach equilibrium. After equilibrium is established, the

undissolved solid is separated from the solution by filtration or centrifugation. The concentration

of the dissolved calcium adipate in the clear supernatant is then determined using a suitable

analytical technique.

Generalized Experimental Protocol
Preparation of Saturated Solution:

Add an excess of solid calcium adipate to a known volume of the desired aqueous

solvent in a sealed container.

Place the container in a constant temperature shaker bath and agitate for a predetermined

time (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time to reach

equilibrium should be determined experimentally.
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Separation of Solid and Liquid Phases:

Allow the suspension to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are

transferred. This is typically achieved by filtration through a fine-pore filter (e.g., 0.22 µm)

or by centrifugation followed by careful decantation.

Analysis of Dissolved Calcium Adipate:

The concentration of calcium ions (Ca²⁺) in the filtrate can be determined by various

analytical methods, such as:

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission

Spectrometry (ICP-OES) for sensitive and accurate determination of calcium

concentration.

Titration with EDTA (ethylenediaminetetraacetic acid), a classic complexometric titration

method.

Ion-selective electrode (ISE) for calcium.

The concentration of the adipate anion can also be determined, for example, by High-

Performance Liquid Chromatography (HPLC).

Data Calculation:

From the determined concentration of Ca²⁺ or adipate, the solubility of calcium adipate in

the specific solvent can be calculated and expressed in units such as g/L, mol/L, or g/100g

of solvent.

Data Summary
Due to the lack of specific quantitative data in the reviewed scientific literature, a

comprehensive data table cannot be provided at this time. Researchers are encouraged to

perform experimental determinations based on the protocol outlined above to generate specific

solubility data for their required conditions.
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Visualizations
To aid in the conceptual understanding of the factors affecting calcium adipate solubility and

the experimental workflow, the following diagrams are provided.

Factors Influencing Solubility

pH of Solution

Calcium Adipate
Solubility

 Lower pH
 increases solubility

Temperature

 Higher temperature
 likely decreases solubility

 (Retrograde Solubility)

Presence of Electrolytes

 Common ion effect decreases solubility
 Inert ions may increase solubility
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Caption: Factors influencing the solubility of calcium adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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